2-(2-((3-(2-Methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)ethoxy)ethanol

• IUPAC Name: 2-[2-[[3-(2-methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]amino]ethoxy]ethanol
• InChI: InChI=1S/C19H24N4O3/c1-13-12-17(20-8-10-26-11-9-24)23-19(21-13)18(14(2)22-23)15-6-4-5-7-16(15)25-3/h4-7,12,20,24H,8-11H2,1-3H3
• InChI Key: NVZPHEKPDIQSMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)NCCOCCO)C)C3=CC=CC=C3OC
• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol

Description

2-(2-((3-(2-Methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)ethoxy)ethanol is a useful research compound. Its molecular formula is C19H24N4O3 and its molecular weight is 356.426. The purity is usually 95%.
The exact mass of the compound 2-(2-((3-(2-Methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)ethoxy)ethanol is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(2-((3-(2-Methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)ethoxy)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-((3-(2-Methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)ethoxy)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cancer Therapeutics

Pyridopyrimidine derivatives have been extensively studied for their anticancer properties. The structural moiety present in these compounds has shown promise in the development of new cancer therapies. . The compound may similarly exhibit potential as a targeted therapy for various cancers, leveraging its ability to interfere with specific cellular pathways.

Antimicrobial Agents

Research indicates that pyridopyrimidine derivatives can act as effective antimicrobial agents. . This suggests that the compound could be synthesized into new drugs to combat resistant strains of bacteria, addressing a critical need in the field of infectious diseases.

Antiviral Medications

The pyridopyrimidine scaffold is also associated with antiviral activity. . The compound “2-(2-((3-(2-Methoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino)ethoxy)ethanol” may hold promise in the development of new antiviral drugs that can offer alternative treatments for viral infections.

Anti-Inflammatory Drugs

. The compound could be engineered to target specific inflammatory pathways, providing relief from chronic inflammation without the side effects associated with current medications.

Mechanism of Action

Target of Action

The primary target of this compound is currently unknown. Similar compounds have been found to target adenosine a2a receptors . These receptors play a crucial role in the central nervous system and are involved in regulating myocardial oxygen consumption and coronary blood flow .

Mode of Action

It is hypothesized that it may bind to its target receptor with high affinity, leading to a series of biochemical reactions .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Compounds with similar structures have been found to influence various pathways, including those involved in inflammation, neurotransmission, and vasodilation .

Pharmacokinetics

Its degree of lipophilicity suggests that it may diffuse easily into cells , potentially influencing its bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Similar compounds have been found to have significant biological activity, including antiviral, anti-inflammatory, and anticancer effects .